2,5-Thiophenedicarboxylic acid

• IUPAC Name: thiophene-2,5-dicarboxylic acid
• InChI: InChI=1S/C6H4O4S/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2H,(H,7,8)(H,9,10)
• InChI Key: YCGAZNXXGKTASZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(=O)O)C(=O)O
• Molecular Formula: C6H4O4S
• DSSTOX Substance ID: DTXSID7063392
• Molecular Weight: 172.16 g/mol
• CAS RN: 4282-31-9

Description

2,5-Thiophenedicarboxylic acid (2,5-TDCA, H 2 TDC) is an important building block in the preparation of fluorescent brightening agents, fungicides, and anti-cancer drugs. It is generated by the chlorination of adipic acid using thionyl chloride.

Synthesis Analysis

2,5-Thiophenedicarboxylic acid can be synthesized by mixing adipic acid and thionyl chloride in a 1:6-10 weight ratio. The mixture is refluxed for 20-60 hours in the presence of a pyridine catalyst. After the solvent is evaporated, the residue is heated at 140-160°C for 3-7 hours. The product is then treated with sodium hydroxide, acidified, filtered, decolorized, and purified to obtain 2,5-thiophenedicarboxylic acid.

Molecular Structure Analysis

The molecular structure of 2,5-Thiophenedicarboxylic acid can be viewed using Java or Javascript.

Chemical Reactions Analysis

In a study, 2,5-Thiophenedicarboxylic acid-based polymers were subjected to enzymatic hydrolysis by the recombinant Thc_cut1 and Thc_cut2. Both enzymes were more active on the TPCA-based polymers at 65°C than at 50°C.

Physical And Chemical Properties Analysis

2,5-Thiophenedicarboxylic acid has a molecular weight of 172.16. It has a melting point of >300°C and is very soluble in water. The combustion and sublimation enthalpies of 2,5-thiophenedicarboxylic acid have been determined by rotary-bomb combustion calorimetry.

Scientific Research Applications

Bio-Based High-Performance Polymers for Sustainable Packaging

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Thermal Properties

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Barrier Properties

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Mechanical Properties

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Synthesis of Coordination Networks

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Precursor in the Synthesis of 2,5-bis-benzoxazoyl-thiophene (EBF)

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Synthesis of Cobalt (II) Thiophenedicarboxylate Coordination Polymer

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High Gas Barrier Biopolyesters

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Mechanism of Action

2,5-Thiophenedicarboxylic acid may be used as a thiophene-based linker in the preparation of magnesium coordination networks. It may also be used as a precursor in the synthesis of 2,5-bis-benzoxazoyl-thiophene (EBF).

Safety and Hazards

2,5-Thiophenedicarboxylic acid may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The 2,5-Thiophenedicarboxylic Acid market is expected to expand in the coming years due to the increasing demand for pharmaceutical intermediates and fine chemicals. Factors such as growth in the pharmaceutical industry, advancements in drug development, and the need for new and improved therapies are driving the market’s growth.

Synthesis routes and methods I

Procedure details

The di-silver of thiophene-2.5-dicarboxylic acid was prepared in 96 mole % yield by reacting 34.4 grams, 0.2 moles, of disodium thiophene-2,5-dicarboxylate in 500 milliliters of water with 0.4 moles of silver nitrate in 500 milliliters of water, collecting the precipitated silver salt on a filter, followed by washing and drying of the salt. The di-silver salt, 7.75 grams, and 0.02 moles, which decomposes at 315° C, was placed as a thin layer of powdered silver salt along the length of a Vycor reactor tube and heated in a furnace under nitrogen at 350° C for two minutes. Carbon dioxide (CO2) evolved with a sudden puffing up. Combustion of the silver salt subsided with the formation of the polymer and with cessation of evolution of CO2. Heating was stopped and the nitrogen purge was maintained while the tube and contents cooled to room temperature. The calculated loss of CO2 for 0.04 moles CO2 was 1.76 grams. Actual weight loss was 1.95 grams. The resulting carbon-like polymer containing silver analyzed: carbon 15.4%, hydrogen 0.6%, sulfur 4.4%, and silver 79.7%.

Synthesis routes and methods II

Procedure details

To a solution of 2.5 g. of 2,5-diiodothiophene in 5 ml. of anhydrous tetrahydrofuran and 5 ml. of anhydrous ether at -5°, under nitrogen, is added dropwise over the period of one-half hour 14.92 ml. of 1.5 M n-butyllithium. After standing for two hours at 0°, carbon dioxide gas is added to the mixture for one-half hour at 0° and one-half hour at 10°. The reaction mixture is stirred at room temperature overnight. Water is added, the aqueous layer is acidified with 2N sulfuric acid, and the solution is then extracted with ether, the combined organic phases are washed with water and brine, dried over calcium sulfate, filtered and the solvent removed to yield 2,5-thiophenedicarboxylic acid (about 60% pure).

Synthesis routes and methods III

Procedure details

Q & A

Q1: What is the molecular formula and weight of 2,5-Thiophenedicarboxylic acid?

A1: 2,5-Thiophenedicarboxylic acid has the molecular formula C6H4O4S and a molecular weight of 172.16 g/mol. []

Q2: What spectroscopic techniques are commonly used to characterize H2TDC?

A2: Researchers frequently employ techniques like Fourier Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and X-ray diffraction to analyze H2TDC. These methods help determine its structure, bonding, and arrangement within materials. [, , ]

Q3: What makes H2TDC attractive for material synthesis?

A3: H2TDC's appeal stems from its rigid structure and ability to act as a bridging ligand, coordinating with metal ions to form diverse framework structures. This makes it highly valuable for constructing MOFs and coordination polymers. [, , ]

Q4: How stable are H2TDC-based materials?

A4: The stability of H2TDC-based materials depends on the specific metal ions and synthesis conditions used. Some exhibit excellent thermal stability, remaining intact even at temperatures exceeding 300°C. []

Q5: Are there specific applications where H2TDC-based materials excel?

A5: H2TDC-based MOFs have shown promise in applications such as gas storage and separation, particularly for light hydrocarbons. [] Additionally, their potential as catalysts for various chemical reactions is being actively explored. [, ]

Q6: Can H2TDC-based materials act as catalysts?

A6: Yes, the presence of unsaturated metal sites in some H2TDC-based MOFs, particularly after removing coordinated solvent molecules, enables catalytic activity. For example, they have shown potential in catalyzing diethylzinc addition to benzaldehyde. []

Q7: What influences the catalytic activity of H2TDC-based materials?

A7: Factors like the choice of metal ion, framework structure, and presence of additional functional groups within the framework can significantly impact their catalytic properties. [, ]

Q8: How does H2TDC contribute to the photocatalytic activity in certain materials?

A8: In some cases, the inclusion of H2TDC, especially alongside ligands like dimethylglyoxime, has been shown to broaden the light absorption spectrum of titanium-oxo clusters, extending it into the visible range. This enhanced light absorption, coupled with improved charge transfer within the material, contributes to superior photocatalytic activity, such as in the oxidative coupling of amines to imines. []

Q9: How is computational chemistry employed in H2TDC research?

A9: Density Functional Theory (DFT) calculations play a crucial role in understanding the formation mechanisms of H2TDC-based coordination polymers. By modeling different reaction pathways, researchers can gain insights into the assembly process and guide the synthesis of targeted structures. [, ]

Q10: What computational techniques are used to study H2TDC-based materials?

A10: Beyond DFT, techniques like molecular dynamics simulations are employed to investigate properties such as enzymatic degradation behavior in H2TDC-containing polyesters. This provides valuable information for designing biodegradable materials. []

Q11: How does modifying the H2TDC structure affect its coordination behavior?

A11: Introducing substituents or altering the position of functional groups on the thiophene ring can significantly influence H2TDC's coordination geometry and its ability to bridge metal ions. This, in turn, dictates the final structure and properties of the resulting material. [, ]

Q12: What is the significance of studying SAR in H2TDC-based materials?

A12: Understanding SAR is crucial for fine-tuning the properties of H2TDC-based materials. By systematically altering the ligand structure, researchers can optimize desired characteristics like pore size, stability, and catalytic activity. [, ]

Q13: Do H2TDC-based materials exhibit luminescence?

A13: Yes, many H2TDC-based coordination polymers, especially those incorporating lanthanide ions, display interesting luminescent properties. [, ]

Q14: What factors influence the luminescence of H2TDC-based materials?

A14: The choice of metal ion is a primary factor, with lanthanide ions like Eu3+ and Tb3+ known for their characteristic emissions. Additionally, the ligand environment and presence of guest molecules within the framework can affect luminescence properties. [, ]

Q15: What considerations are important for the sustainable development of H2TDC-based materials?

A16: Exploring alternative, greener synthesis routes, utilizing renewable starting materials whenever possible, and ensuring responsible waste management throughout the material's life cycle are crucial aspects of sustainable development in this field. [, ]

Q16: What are some emerging areas of research involving H2TDC?

A17: Scientists are exploring the use of H2TDC in constructing biocompatible materials, developing sensors for specific analytes, and creating materials with tunable magnetic properties. [, , , ]

Q17: How does H2TDC compare to other dicarboxylic acid linkers in MOF synthesis?

A18: While H2TDC offers unique structural features and properties, researchers often compare its performance to other common linkers like terephthalic acid, 2,5-furandicarboxylic acid, and isophthalic acid. This comparative analysis helps identify the most suitable linker for a specific application. [, , , ]